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Compound of Interest

Compound Name: Tris(dimethylamino)chlorosilane

Cat. No.: B079415

An In-depth Technical Guide to the Safe Handling of Tris(dimethylamino)chlorosilane

This guide provides comprehensive safety information for Tris(dimethylamino)chlorosilane
(CAS No: 13307-05-6), intended for researchers, scientists, and professionals in drug
development. The following sections detail the material's properties, hazards, handling
procedures, and emergency protocols, based on available Safety Data Sheets (SDS).

Quantitative Data Summary

The physical, chemical, and toxicological properties of Tris(dimethylamino)chlorosilane are
summarized below. This data is essential for understanding its behavior and potential hazards
in a laboratory setting.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CeH1sCINsSI [1]
Molecular Weight 195.77 g/mol [1]
Appearance Colorless liquid [2]
Melting Point 2.5-35°C [1]
Boiling Point 78 °C @ 14 mmHg [1][3]
Density 0.973 g/mL at 25 °C [3]
Flash Point 58.9 °C (138.0 °F) - closed cup

Storage Temperature 2-8°C

Table 2: Toxicological Data

Note: The following data is for the related compound Tris(dimethylamino)silane (CAS 15112-
89-7), as specific toxicity data for the chlorosilane variant is limited in the provided results. This
data should be used as an indicator of potential hazards.

Parameter Route Species Value Source
LD50 Oral Rat 595 mg/kg [4]
LC50 Inhalation Rat 38 ppm /4 hours  [4]

Hazard Identification and Control

Tris(dimethylamino)chlorosilane is classified as a flammable liquid that causes severe skin
burns and eye damage. It reacts vigorously with water and moisture, liberating flammable and
irritating fumes of dimethylamine.[5][6]

Hazard and Personal Protective Equipment (PPE)
Protocol
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The logical workflow for selecting appropriate PPE is based on the inherent hazards of the

substance.

Identified Hazards

Vapors are flammable
and irritating

H226: Flammable liquid and vapor

Avoid skin contact

Required Personal Protective Equipment (PPE)

Respiratory Protection

NIOSH-certified combination organic vapor - amine gas respirator

Hand Protection

I

Neoprene or nitrile rubber gloves

H314: Causes severe skin burns and eye damage

Avoid eye contact

Avoid skin contact

»
!

Eye Protection
Chemical goggles or face shield. Do not wear contact lenses.

-

Body Protection
>
Wear suitable protective clothing

Click to download full resolution via product page

Caption: Hazard to PPE selection workflow.

Experimental and Handling Protocols

Strict adherence to the following protocols is mandatory to ensure safety.

Safe Handling and Storage Protocol

+ Ventilation: Always handle the material in a well-ventilated area or under a chemical fume

hood.[5]

+ Inert Atmosphere: The substance is stable in sealed containers under a dry, inert

atmosphere.[5][6] It reacts with water and moisture.[5][6]

 Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use

explosion-proof electrical equipment and only non-sparking tools.[5]
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e Grounding: Proper grounding and bonding procedures must be followed to prevent static
discharge.[5]

+ Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[5]

¢ Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[5] Store
locked up and away from incompatible materials such as acids, alcohols, and oxidizing
agents.[5][6]

Chemical Storage and Incompatibility

The diagram below illustrates the necessary storage conditions and highlights materials that
are incompatible with Tris(dimethylamino)chlorosilane.

Tris(dimethylamino)chlorosilane

Store In Reacts Violently With | Incompatible With

Incompatible With Incompatible With

Proper Storage Congitions \ Incompatible Materials (Keep Separate)

Water / Moisture

Tightly Sealed Container Oxidizing Agents

Dry, Inert Atmosphere

Cool, Well-Ventilated Area

Store Locked Up

Click to download full resolution via product page
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Caption: Storage conditions and chemical incompatibilities.

Emergency Protocols

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

The following flowchart details the necessary first-aid steps for various exposure routes.

/ E}/posure\R:ute \

Inhalation Ingestion Skin Contact Eye Contact

ImmediateNActions

1. Remove to fresh air. Rinse mo 1. Wash with plenty of soap and water.
2. Keep at rest. Do NOT induce vo g 2. Remove contaminated clothing.

1. Flush with water for at least 15 minutes.

2. Remove contact lenses if possible.

L Medical Attention ‘
A
Seek medical advice if unwell. Get IMMEDIATE medical attention.

Click to download full resolution via product page
Caption: First-aid procedures for exposure incidents.
Detailed First-Aid Protocols:

+ Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing
position. If the person feels unwell, seek medical advice.[5]

¢ Skin Contact: Immediately wash with plenty of soap and water. Remove all contaminated
clothing and seek immediate medical attention.[5]
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o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses if present and easy to do, and continue rinsing. Get immediate medical

attention.[5]

 Ingestion: Rinse mouth. Never give anything by mouth to an unconscious person. Seek

medical advice if you feel unwell.[5]

Firefighting and Spill Response

The workflow for responding to a fire or spill involves securing the area, using appropriate
extinguishing or containment methods, and employing correct personal protective equipment.

Click to download full resolution via product page
Caption: Workflow for fire and spill emergencies.
Detailed Firefighting and Spill Protocols:

 Firefighting:

[¢]

Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[5]
o Unsuitable Media: Do not use a direct stream of water, as the material reacts with it.[5]

o Hazards: The substance is a flammable liquid and vapor. Exposure to water or open flame
can produce irritating fumes of dimethylamine.[5]

o Protective Actions: Exercise caution. Use water spray to cool exposed surfaces.
Firefighters must wear proper protective equipment, including respiratory protection, and
avoid all contact with the substance.[5]

e Spill Cleanup:
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o Personal Precautions: Eliminate all ignition sources immediately. Evacuate unnecessary
personnel. Wear the protective equipment described in the PPE section.[5]

o Environmental Precautions: Prevent the spill from entering sewers or public waters.[5]

o Containment and Cleaning: Contain the spill with dikes or absorbents. Clean up spills
promptly using an absorbent material. Use only non-sparking tools to collect the material
and place it in an appropriate container for disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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